Cas no 6232-90-2 ( )

  structure
  structure
Product Name: 
CAS No:6232-90-2
MF:C6H7BrO4
MW:223.021381616592
CID:956500
PubChem ID:5883454
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(2-bromoethoxy)-4-oxobut-2-enoic acid
    • 6232-90-2
    • NSC-158547
    • 2-BROMOETHYL MALEATE
    • SCHEMBL11868470
    • NSC158547
    • AKOS024333813
    •  
    • Inchi: 1S/C6H7BrO4/c7-3-4-11-6(10)2-1-5(8)9/h1-2H,3-4H2,(H,8,9)/b2-1+
    • InChI Key: ZPENTQAREZKMMV-OWOJBTEDSA-N
    • SMILES: BrCCOC(/C=C/C(=O)O)=O

Computed Properties

  • Exact Mass: 221.95271
  • Monoisotopic Mass: 221.95277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
  • LogP: 0.56530
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